![molecular formula C10H11N B8616704 [1H-inden-3-yl]methylamine](/img/structure/B8616704.png)
[1H-inden-3-yl]methylamine
Cat. No. B8616704
M. Wt: 145.20 g/mol
InChI Key: NNLOACYOPXNZFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[CH3:14][CH2:15][OH:16].[ClH:13].[OH:1][C:2]1([CH2:11][NH2:12])[CH2:3][CH2:4][c:5]2[cH:6][cH:7][cH:8][cH:9][c:10]21>>[C:2]1([CH2:11][NH2:12])=[CH:3][CH2:4][c:5]2[cH:6][cH:7][cH:8][cH:9][c:10]21.[ClH:13]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
NCC1(O)CCc2ccccc21
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NCC1=CCc2ccccc21
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
